75-59-2

Tetramethylammonium hydroxide

In Stock

• CAS RN:
• 75-59-2

• Formula:
• C4H13NO

• InChI:
• InChI=1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1

• InChIKey:
• WGTYBPLFGIVFAS-UHFFFAOYSA-M

• Tetramethylammonium hydroxide is a quaternary ammonium salt generally used as an anisotropic etchant for silicon due to its high silicon etching rate.
  Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue.
  

4-Hydroxy-2-methylacetophenone

In Stock

• CAS RN:
• 875-59-2

• Formula:
• C9H10O2

• InChI:
• InChI=1S/C9H10O2/c1-6-5-8(11)3-4-9(6)7(2)10/h3-5,11H,1-2H3

• InChIKey:
• IAMNVCJECQWBLZ-UHFFFAOYSA-N

• 4-hydroxy-2-methylacetophenone is a member of the class of acetophenones that is acetophenone substituted by a hydroxy group at position 4 and a methyl group at position 2 respectively. It has a role as a metabolite. It is a member of acetophenones and a member of phenols.

Furo[2,3-d:4,5-d']bis[1,2]oxazole

• CAS RN:
• 13375-59-2

• Formula:
• C6H2N2O3

• InChI:
• InChI=1S/C6H2N2O3/c1-3-5-4(2-8-10-5)9-6(3)11-7-1/h1-2H

• InChIKey:
• OGAXAIKMCJCCMQ-UHFFFAOYSA-N

• Furo[2,3-d:4,5-d']bis[1,2]oxazole, also known as Furo[2,3-d:4,5-d']bis[1,2]oxazole, is a useful research compound. Its molecular formula is C6H2N2O3 and its molecular weight is 150.093. The purity is usually 95%.

D-Phenylalanine, L-leucyl-

Usually In Stock

• CAS RN:
• 21675-59-2

• Formula:
• C15H22N2O3

• InChI:
• InChI=1S/C15H22N2O3/c1-10(2)8-12(16)14(18)17-13(15(19)20)9-11-6-4-3-5-7-11/h3-7,10,12-13H,8-9,16H2,1-2H3,(H,17,18)(H,19,20)/t12-,13+/m0/s1

• InChIKey:
• KFKWRHQBZQICHA-QWHCGFSZSA-N

• D-Phenylalanine, L-leucyl- is a useful research compound. Its molecular formula is C15H22N2O3 and its molecular weight is 278.35 g/mol. The purity is usually 95%.

N-Hexyl-D-gluconamide

Usually In Stock

• CAS RN:
• 18375-59-2

• Formula:
• C12H25NO6

• InChI:
• InChI=1S/C12H25NO6/c1-2-3-4-5-6-13-12(19)11(18)10(17)9(16)8(15)7-14/h8-11,14-18H,2-7H2,1H3,(H,13,19)/t8-,9-,10+,11-/m1/s1

• InChIKey:
• WMZPVFOBKVXTGO-CHWFTXMASA-N

• N-Hexyl-D-gluconamide is a useful research compound. Its molecular formula is C12H25NO6 and its molecular weight is 279.33 g/mol. The purity is usually 95%.

6-Methoxy-3,4-dihydronaphthalen-1-yl trifluoromethanesulfonate

In Stock

• CAS RN:
• 115375-59-2

• Formula:
• C12H11F3O4S

• InChI:
• InChI=1S/C12H11F3O4S/c1-18-9-5-6-10-8(7-9)3-2-4-11(10)19-20(16,17)12(13,14)15/h4-7H,2-3H2,1H3

• InChIKey:
• WCCIQMZAAKHVBU-UHFFFAOYSA-N

• 6-Methoxy-3,4-dihydronaphthalen-1-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C12H11F3O4S and its molecular weight is 308.28 g/mol. The purity is usually 95%.

N-(N-(2-methoxyphenethyl)carbamimidoyl)naphthalene-2-sulfonamide

In Stock

• CAS RN:
• 869075-59-2

• Formula:
• C20H21N3O3S

• InChI:
• InChI=1S/C20H21N3O3S/c1-26-19-9-5-4-7-16(19)12-13-22-20(21)23-27(24,25)18-11-10-15-6-2-3-8-17(15)14-18/h2-11,14H,12-13H2,1H3,(H3,21,22,23)

• InChIKey:
• NCJQGTHRFUHIIF-UHFFFAOYSA-N

• N-(N-(2-methoxyphenethyl)carbamimidoyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.

N-(4-{[(5-tert-butyl-2-methoxyphenyl)sulfonyl]amino}phenyl)acetamide

• CAS RN:
• 893775-59-2

• Formula:
• C19H24N2O4S

• InChI:
• InChI=1S/C19H24N2O4S/c1-13(22)20-15-7-9-16(10-8-15)21-26(23,24)18-12-14(19(2,3)4)6-11-17(18)25-5/h6-12,21H,1-5H3,(H,20,22)

• InChIKey:
• UUCODKWPSHWMDJ-UHFFFAOYSA-N

• N-(4-{[(5-tert-butyl-2-methoxyphenyl)sulfonyl]amino}phenyl)acetamide is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.5g/mol. The purity is usually 95%.

N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide

In Stock

• CAS RN:
• 953975-59-2

• Formula:
• C22H28N6OS

• InChI:
• InChI=1S/C22H28N6OS/c1-3-17(16-9-5-4-6-10-16)21(29)23-11-14-28-20-18(15-24-28)19(25-22(26-20)30-2)27-12-7-8-13-27/h4-6,9-10,15,17H,3,7-8,11-14H2,1-2H3,(H,23,29)

• InChIKey:
• OBDUNTLLVLIZTJ-UHFFFAOYSA-N

• N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C22H28N6OS and its molecular weight is 424.57. The purity is usually 95%.

6-Chloro-3-iodoimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 885275-59-2

• Formula:
• C7H4ClIN2

• InChI:
• InChI=1S/C7H4ClIN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H

• InChIKey:
• IHTZNIKMBKFWHV-UHFFFAOYSA-N

• 6-Chloro-3-iodoimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H4ClIN2 and its molecular weight is 278.48 g/mol. The purity is usually 95%.

(6-methyl-1H-benzimidazol-5-yl)methanol

• CAS RN:
• 267875-59-2

• Formula:
• C9H10N2O

• InChI:
• InChI=1S/C9H10N2O/c1-6-2-8-9(11-5-10-8)3-7(6)4-12/h2-3,5,12H,4H2,1H3,(H,10,11)

• InChIKey:
• CRRWJCDSJNOVLJ-UHFFFAOYSA-N

• (6-methyl-1H-benzimidazol-5-yl)methanol is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.

3,4-Dichloro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-59-2

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-17-9-8-16(12-18(17)21)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2

• InChIKey:
• MFTMFKRBKGPUMD-UHFFFAOYSA-N

• 3,4-Dichloro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

(1R,3S,4S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

In Stock

• CAS RN:
• 291775-59-2

• Formula:
• C12H19NO4

• InChI:
• InChI=1S/C12H19NO4/c1-12(2,3)17-11(16)13-8-5-4-7(6-8)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)

• InChIKey:
• IFAMSTPTNRJBRG-YIZRAAEISA-N

• (1R,3S,4S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid, also known as (1R,3S,4S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid, is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.

1-[4-(3,3-Difluoroazetidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361875-59-2

• Formula:
• C12H16F2N2O2

• InChI:
• InChI=1S/C12H16F2N2O2/c1-2-10(17)15-5-3-9(4-6-15)11(18)16-7-12(13,14)8-16/h2,9H,1,3-8H2

• InChIKey:
• ASUSWSWEOGSWGH-UHFFFAOYSA-N

• 1-[4-(3,3-Difluoroazetidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C12H16F2N2O2 and its molecular weight is 258.269. The purity is usually 95%.

5-Bromo-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt, 95%

In Stock

• CAS RN:
• 2413375-59-2

• Formula:
• C9H17BrN4O2

• InChI:
• InChI=1S/C6H15N.C3H2BrN3O2/c1-4-7(5-2)6-3;4-3-5-1(2(8)9)6-7-3/h4-6H2,1-3H3;(H,8,9)(H,5,6,7)

• InChIKey:
• AFMLZLUWWXGMTB-UHFFFAOYSA-N

• 5-Bromo-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt, 95% is a useful research compound. Its molecular formula is C9H17BrN4O2 and its molecular weight is 293.16 g/mol. The purity is usually 95%.

5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1247575-59-2

• Formula:
• C7H9ClN2O2

• InChI:
• InChI=1S/C7H9ClN2O2/c8-7-9-6(10-12-7)5-1-3-11-4-2-5/h5H,1-4H2

• InChIKey:
• MGSBCWXQZBBVAQ-UHFFFAOYSA-N

• 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C7H9ClN2O2 and its molecular weight is 188.61 g/mol. The purity is usually 95%.

[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(dimethylamino)phenyl]methanone

Usually In Stock

• CAS RN:
• 2379975-59-2

• Formula:
• C19H23BrN4O2

• InChI:
• InChI=1S/C19H23BrN4O2/c1-23(2)17-5-3-4-15(10-17)18(25)24-8-6-14(7-9-24)13-26-19-21-11-16(20)12-22-19/h3-5,10-12,14H,6-9,13H2,1-2H3

• InChIKey:
• KTLMDQHAJQIDQP-UHFFFAOYSA-N

• [4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(dimethylamino)phenyl]methanone is a useful research compound. Its molecular formula is C19H23BrN4O2 and its molecular weight is 419.323. The purity is usually 95%.